2-(benzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)nicotinamide

• IUPAC Name: 2-(1,3-benzothiazol-2-yl)-N-(oxolan-2-ylmethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C18H17N3O2S/c22-17(20-11-12-5-4-10-23-12)13-6-3-9-19-16(13)18-21-14-7-1-2-8-15(14)24-18/h1-3,6-9,12H,4-5,10-11H2,(H,20,22)
• InChI Key: VEWXMZDDXCPYOX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C2=C(N=CC=C2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol

Description

The compound seems to be related to the family of benzo[d]thiazol-2-yl compounds. These compounds are often used in the development of fluorescent materials.

Synthesis Analysis

The synthesis of similar compounds often involves palladium-catalyzed Heck coupling reactions.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied using NMR (1H and 13C), HR-MS, and FT-IR spectroscopy.

Chemical Reactions Analysis

The Suzuki-Miyaura cross-coupling reaction is often involved in the synthesis of these types of compounds.

Physical And Chemical Properties Analysis

These compounds have good thermal stability and electrochemical stability. They also show strong emission when used in organic light-emitting diodes (OLEDs).

Mechanism of Action

In the context of fluorescence, similar compounds exhibit a phenomenon known as Excited-State Intramolecular Proton Transfer (ESIPT), which results in dual fluorescence.

Future Directions

Compounds with similar structures have been used in the development of electron transport materials for phosphorescent organic light-emitting diodes (PhOLEDs). This suggests potential future applications in the field of optoelectronics.